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Compound of Interest

1,3-Dimethyl-1,4-
Compound Name:
dihydroquinoxaline

Cat. No.: B11921466

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Dimethyl-1,4-dihydroquinoxaline
was found. The following information is based on safety data for the closely related compound,
2,3-dimethylquinoxaline, and general principles of laboratory chemical safety. Researchers,
scientists, and drug development professionals are strongly advised to consult their institution's
Environmental Health and Safety (EHS) department for specific guidance and to handle this
compound with caution.

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Dimethyl-1,4-dihydroquinoxaline, ensuring operational safety and compliance with
hazardous waste regulations.

Health and Safety Overview

Based on data for analogous compounds, 1,3-Dimethyl-1,4-dihydroquinoxaline is presumed
to be hazardous. The related compound, 2,3-dimethylquinoxaline, is classified as toxic if
swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][2]
Therefore, appropriate personal protective equipment (PPE), including gloves, protective
clothing, and eye/face protection, should be worn at all times when handling this chemical.[1][2]
Work should be conducted in a well-ventilated area or under a chemical fume hood.[1][2]

Quantitative Data for the Related Compound: 2,3-
Dimethylquinoxaline
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The following table summarizes key quantitative data for 2,3-dimethylquinoxaline, a structurally
similar compound. This information is provided as a reference and may not accurately reflect
the properties of 1,3-Dimethyl-1,4-dihydroquinoxaline.

Property Value Source
Physical State Powder Solid [1]
Appearance Beige [1]
Molecular Formula C10H10N2 [1]
Molecular Weight 158.20 [1]
Melting Point/Range 102 - 107 °C/215.6 - 224.6 °F  [1]

Experimental Protocols: Spill and Disposal
Procedures

In the event of a spill and for routine disposal, the following procedures, adapted from
guidelines for 2,3-dimethylquinoxaline, should be followed.

Spill Cleanup Protocol:

o Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure
adequate ventilation.[1]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a NIOSH/MSHA
approved respirator, chemical-resistant gloves, and safety goggles.[2]

» Containment: Prevent further spread of the material. Avoid generating dust.[1][2]

e Cleanup: Carefully sweep up the solid material and place it into a suitable, labeled container
for disposal.[1][2]

» Decontamination: Clean the spill area with soap and water.[1]

e Waste Disposal: Dispose of the container with the spilled material as hazardous waste.[1][2]
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Proper Disposal Procedure:

Waste containing 1,3-Dimethyl-1,4-dihydroquinoxaline is considered hazardous and must be
disposed of in accordance with all local, regional, and national regulations.[1][2]

o Waste Identification: This chemical is classified as a toxic solid, organic, n.o.s. (not otherwise
specified).[2]

» Containerization: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste streams unless directed by your EHS department.

e Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]

o Disposal: Arrange for pickup and disposal by an approved hazardous waste disposal
company. Do not discharge down the drain or into the environment.[1][2] Contaminated
packaging should also be treated as hazardous waste.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Dimethyl-1,4-dihydroquinoxaline.
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Disposal Workflow for 1,3-Dimethyl-1,4-dihydroquinoxaline
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Caption: Disposal workflow for 1,3-Dimethyl-1,4-dihydroquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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